Cas no 94483-87-1 (3-(3,4-diphenylpyrazol-1-yl)propan-1-amine)

3-(3,4-diphenylpyrazol-1-yl)propan-1-amine structure
94483-87-1 structure
Product Name:3-(3,4-diphenylpyrazol-1-yl)propan-1-amine
CAS No:94483-87-1
MF:C18H19N3
MW:277.363563776016
CID:815822
PubChem ID:124520
Update Time:2025-04-19

3-(3,4-diphenylpyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-diphenylpyrazol-1-yl)propan-1-amine
    • 3,4-diphenyl-1H-pyrazole-1-propanamine
    • 1H-Pyrazole-1-propanamine, 3,4-diphenyl-
    • 94483-87-1
    • SCHEMBL11483802
    • 3-(3,4-diphenyl-1H-pyrazol-1-yl)propan-1-amine
    • 3,4-Dppa
    • DTXSID10241503
    • Inchi: 1S/C18H19N3/c19-12-7-13-21-14-17(15-8-3-1-4-9-15)18(20-21)16-10-5-2-6-11-16/h1-6,8-11,14H,7,12-13,19H2
    • InChI Key: MFIVXFCMSOGNCX-UHFFFAOYSA-N
    • SMILES: N1(C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)CCCN

Computed Properties

  • Exact Mass: 277.157897619g/mol
  • Monoisotopic Mass: 277.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.8Ų
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